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Compound of Interest

Compound Name: (4-Pyridyl)acetone

Cat. No.: B155274 Get Quote

An In-depth Technical Guide to 1-(Pyridin-4-yl)propan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(pyridin-4-yl)propan-2-one, a

versatile chemical intermediate. The document covers its nomenclature, physicochemical

properties, synthesis protocols, and potential applications based on the biological activity of

related compounds.

Chemical Identity and Nomenclature
The compound with the common name (4-Pyridyl)acetone is systematically named under the

International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 1-(Pyridin-4-yl)propan-2-one[1]

Common Synonyms and Identifiers:

(4-Pyridyl)acetone[1][2][3]

1-(4-Pyridinyl)acetone[2]

1-(4-Pyridyl)-2-propanone[3]

4-Acetonylpyridine[1][3]
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4-Pyridinylacetone[3]

Methyl 4-pyridylmethyl ketone[3]

1-(Pyridin-4-yl)acetone[1]

CAS Number: 6304-16-1[2][3]

Physicochemical Properties
A summary of the key quantitative data for 1-(pyridin-4-yl)propan-2-one is presented in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₈H₉NO [2][3]

Molecular Weight 135.17 g/mol [2]

Appearance
Light orange to yellow to green

clear liquid
[1]

Melting Point 13 °C [2][4]

Boiling Point
232.5 °C at 760 mmHg; 143 °C

at 20 mmHg
[2][4]

Density 1.046 ± 0.06 g/cm³ (Predicted) [4]

Refractive Index 1.5225

Flash Point 143 °C at 20mm [4]

Water Solubility Slightly soluble [4]

pKa 4.90 ± 0.10 (Predicted) [4]

Experimental Protocols: Synthesis
A common method for the preparation of 1-(4-pyridyl)acetone involves a condensation

reaction followed by hydrolysis and decarboxylation. The following protocol is based on a

patented synthesis method.
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Objective: To synthesize 1-(4-pyridyl)acetone.

Materials:

4-chloropyridine

Sodium alkoxide (e.g., sodium methoxide or sodium ethoxide)

Anhydrous alcohol (corresponding to the alkoxide used)

Ethyl acetoacetate

Water

Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Anhydrous sodium sulfate

Procedure:

Condensation Reaction:

Add an alcohol solution of 4-chloropyridine and sodium alkoxide to a reaction flask.

Under stirring, add ethyl acetoacetate dropwise to the flask.

Control the reaction temperature between 10-80°C.

Allow the reaction to proceed for 30 minutes to 5 hours.

Hydrolysis and Decarboxylation:

After the condensation is complete, distill off the alcohol from the reaction mixture.

Add water to the residue and heat the mixture to 60-100°C to induce hydrolysis and

decarboxylation.

Maintain this temperature for 1 to 5 hours.
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Work-up and Purification:

Cool the reaction solution to room temperature.

Separate the oily layer.

Extract the aqueous layer with an organic solvent.

Combine all organic layers and wash with water until neutral.

Dry the combined organic layer over anhydrous sodium sulfate.

Recover the organic solvent by distillation.

The residue is then distilled under reduced pressure to yield 1-(4-pyridyl)acetone as a

yellow liquid.

Synthesis Workflow Diagram
The following diagram illustrates the key stages in the synthesis of 1-(pyridin-4-yl)propan-2-

one.
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Synthesis Workflow of 1-(Pyridin-4-yl)propan-2-one
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Caption: A flowchart illustrating the synthesis of 1-(Pyridin-4-yl)propan-2-one.
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Biological Activity and Potential Applications
While specific signaling pathways for 1-(pyridin-4-yl)propan-2-one are not extensively

documented in publicly available literature, the broader class of pyridinone derivatives exhibits

a wide range of biological activities. These compounds are recognized as important scaffolds in

medicinal chemistry.

Pyridinone derivatives have been reported to possess:

Anticancer Activity

Antiviral Activity

Antibacterial Activity

Central Nervous System-Related Activity

These activities suggest that pyridinone-containing compounds, including derivatives of 1-

(pyridin-4-yl)propan-2-one, could be valuable starting points for the development of novel

therapeutics. For instance, certain pyridinone derivatives have been investigated as inhibitors

of enzymes such as farnesyltransferase, which is a target in cancer therapy.

The versatile structure of 1-(pyridin-4-yl)propan-2-one makes it a key intermediate in the

synthesis of more complex, biologically active molecules. It serves as a building block in the

creation of compound libraries for drug discovery and is a known reactant in the synthesis of

Milrinone, a selective phosphodiesterase inhibitor with vasodilating and positive inotropic

activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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